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Benzyl (8R,8aR)-6-amino-5,7,7-tricyano-8-(2-fluoro-5-methoxyphenyl)-1,3,8,8a-tetrahydroisoquinoline-2-carboxylate Benzyl (8R,8aR)-6-amino-5,7,7-tricyano-8-(2-fluoro-5-methoxyphenyl)-1,3,8,8a-tetrahydroisoquinoline-2-carboxylate
Brand Name: Vulcanchem
CAS No.: 494792-40-4
VCID: VC0459493
InChI: InChI=1S/C27H22FN5O3/c1-35-18-7-8-23(28)20(11-18)24-22-13-33(26(34)36-14-17-5-3-2-4-6-17)10-9-19(22)21(12-29)25(32)27(24,15-30)16-31/h2-9,11,22,24H,10,13-14,32H2,1H3/t22-,24+/m0/s1
SMILES: COC1=CC(=C(C=C1)F)C2C3CN(CC=C3C(=C(C2(C#N)C#N)N)C#N)C(=O)OCC4=CC=CC=C4
Molecular Formula: C27H22FN5O3
Molecular Weight: 483.5g/mol

Benzyl (8R,8aR)-6-amino-5,7,7-tricyano-8-(2-fluoro-5-methoxyphenyl)-1,3,8,8a-tetrahydroisoquinoline-2-carboxylate

CAS No.: 494792-40-4

Main Products

VCID: VC0459493

Molecular Formula: C27H22FN5O3

Molecular Weight: 483.5g/mol

Benzyl (8R,8aR)-6-amino-5,7,7-tricyano-8-(2-fluoro-5-methoxyphenyl)-1,3,8,8a-tetrahydroisoquinoline-2-carboxylate - 494792-40-4

CAS No. 494792-40-4
Product Name Benzyl (8R,8aR)-6-amino-5,7,7-tricyano-8-(2-fluoro-5-methoxyphenyl)-1,3,8,8a-tetrahydroisoquinoline-2-carboxylate
Molecular Formula C27H22FN5O3
Molecular Weight 483.5g/mol
IUPAC Name benzyl (8R,8aR)-6-amino-5,7,7-tricyano-8-(2-fluoro-5-methoxyphenyl)-1,3,8,8a-tetrahydroisoquinoline-2-carboxylate
Standard InChI InChI=1S/C27H22FN5O3/c1-35-18-7-8-23(28)20(11-18)24-22-13-33(26(34)36-14-17-5-3-2-4-6-17)10-9-19(22)21(12-29)25(32)27(24,15-30)16-31/h2-9,11,22,24H,10,13-14,32H2,1H3/t22-,24+/m0/s1
Standard InChIKey RQMIJFNCXIQFAM-LADGPHEKSA-N
Isomeric SMILES COC1=CC(=C(C=C1)F)[C@@H]2[C@H]3CN(CC=C3C(=C(C2(C#N)C#N)N)C#N)C(=O)OCC4=CC=CC=C4
SMILES COC1=CC(=C(C=C1)F)C2C3CN(CC=C3C(=C(C2(C#N)C#N)N)C#N)C(=O)OCC4=CC=CC=C4
Canonical SMILES COC1=CC(=C(C=C1)F)C2C3CN(CC=C3C(=C(C2(C#N)C#N)N)C#N)C(=O)OCC4=CC=CC=C4
PubChem Compound 1394125
Last Modified Nov 11 2021
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